Cas no 1774899-00-1 (tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate
• CAS No: 1774899-00-1
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5152356
• Update Time: 2025-06-15

tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-[(3-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H30N2O3/c1-18(2,3)24-17(22)21-10-8-19(14-20,9-11-21)13-15-6-5-7-16(12-15)23-4/h5-7,12H,8-11,13-14,20H2,1-4H3
• InChI Key： BFSBEYIXNATBHP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(CC2=CC=CC(OC)=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate (CAS No. 1774899-00-1)

Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate, a compound with the CAS number 1774899-00-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both tert-butyl and 3-methoxybenzyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The synthesis of Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the aminomethyl group at the 4-position of the piperidine ring enhances the compound's potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This modification is particularly important in drug design, as it allows for fine-tuning of binding affinities and selectivity.

In recent years, there has been growing interest in piperidine derivatives due to their role in developing novel therapeutic agents. The presence of the tert-butyl group not only stabilizes the molecule but also influences its solubility and metabolic stability, making it an attractive scaffold for drug discovery. Additionally, the 3-methoxybenzyl moiety introduces hydrophobicity and electronic effects that can modulate the compound's interactions with biological targets.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system disorders. Piperidine derivatives have shown promise in this area, with several compounds entering clinical trials for conditions such as depression, anxiety, and neurodegenerative diseases. Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate is being explored as a potential lead compound for further development due to its unique structural features and preliminary pharmacological activity.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The combination of structural elements such as the tert-butyl, aminomethyl, and 3-methoxybenzyl groups provides a rich chemical space for exploration. Computational modeling and high-throughput screening techniques have been employed to identify potential hits that can be optimized into lead compounds. Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate has emerged as a promising candidate based on its predicted binding properties and preliminary experimental data.

The synthesis of this compound has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical development. Advanced synthetic methodologies have been employed to introduce the various functional groups in a controlled manner. For instance, nucleophilic substitution reactions have been used to incorporate the aminomethyl group, while palladium-catalyzed cross-coupling reactions have been utilized to attach the 3-methoxybenzyl moiety. These techniques ensure that the final product meets the stringent requirements for pharmaceutical use.

In vitro studies have begun to elucidate the pharmacological profile of Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate. Initial experiments suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for further investigation in central nervous system disorders. Additionally, its metabolic stability has been assessed using liver microsomes, providing insights into its potential pharmacokinetic properties.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) of potential drugs. Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate serves as an important scaffold for exploring SAR by modifying various functional groups while maintaining its core structure. This approach allows researchers to identify key structural elements that contribute to biological activity and optimize them for improved efficacy and selectivity.

The future prospects of Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate are promising, with ongoing research aimed at further characterizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical studies to clinical trials. As our understanding of biological systems continues to grow, compounds like Tert-butyl 4-(aminomethyl)-4-(3-methoxybenzyl)piperidine-1-carboxylate will play an increasingly important role in addressing unmet medical needs.